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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445

The safe and compliant disposal of 2-bromopropene is critical for ensuring the safety of
laboratory personnel and protecting the environment. As a highly flammable, toxic, and
environmentally harmful halogenated organic compound, 2-bromopropene requires a
stringent disposal protocol.[1][2][3] This guide provides detailed, step-by-step procedures for its
proper management and disposal.

Immediate Safety and Handling Precautions

Before handling 2-bromopropene, it is imperative to consult the Safety Data Sheet (SDS) and
be familiar with its hazards. Always work within a certified chemical fume hood and wear
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[4][5] Ensure that an emergency eyewash station and safety shower
are readily accessible.

Step-by-Step Disposal Protocol

1. Waste Segregation: Proper segregation is the cornerstone of safe and cost-effective
hazardous waste management.[6]

e Do: Collect 2-bromopropene waste in a dedicated container specifically for halogenated
organic solvents.[3]

¢ Do Not: Mix 2-bromopropene with non-halogenated solvents, as this complicates the
disposal process and increases costs.[6][7]
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Do Not: Mix with other waste categories such as acids, bases, or oxidizers to prevent
dangerous chemical reactions.[8]

. Waste Container Selection and Labeling:

Select a container made of a material compatible with 2-bromopropene, such as a
polyethylene carboy.[8] The container must be in good condition, free of leaks, and have a
secure, tight-fitting lid.[6]

As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the container.[6]

[7]

The label must clearly identify the contents as "Hazardous Waste - 2-Bromopropene” and
list all chemical constituents with their approximate percentages.[6] Include relevant hazard
pictograms (e.g., flammable, toxic).

. Waste Accumulation:

All transfers of 2-bromopropene waste into the designated container must be performed
inside a chemical fume hood to minimize inhalation exposure.[6]

Keep the waste container securely closed at all times, except when adding waste.[9]

Do not overfill the container; leave at least 5-10% of headspace to allow for vapor expansion.

[6]

Store the waste container in a designated Satellite Accumulation Area (SAA).[6][10] The SAA
should be at or near the point of generation and under the control of laboratory personnel.
[11]

Ensure the container is stored in secondary containment, such as a chemically resistant tub,
to contain any potential leaks.[6][12]

The storage area must be cool, well-ventilated, and away from sources of heat, sparks, or
open flames.[1][8]

. Request for Waste Pickup:
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o Federal and state regulations limit the amount of hazardous waste that can be stored in an
SAA and for how long.[9][11] Typically, a maximum of 55 gallons of hazardous waste can be
accumulated.[10]

e Once the container is nearly full (e.g., 75% capacity) or the accumulation time limit is
approaching, request a waste pickup from your institution's Environmental Health and Safety
(EHS) department.[7]

5. Spill and Emergency Procedures: In the event of a 2-bromopropene spill:
o Evacuate non-essential personnel from the area.[13]
o Eliminate all ignition sources.[13]

« If safe to do so, contain the spill using an inert absorbent material like vermiculite, sand, or
commercial sorbent pads.[1][13] Do not use combustible materials.

o Carefully collect the absorbed material and contaminated debris into a sealed, leak-proof
container.[6]

o Label the container as "Hazardous Waste - Spill Debris containing 2-Bromopropene" and
dispose of it through the EHS department.[6]

e Do not allow the spill to enter drains or sewers.[1][13]

6. Disposal of Empty Containers: Empty containers that held 2-bromopropene must be
handled with care as they may contain flammable and toxic residue.[2][14] These containers
should be treated as hazardous waste and disposed of according to institutional protocols,
which may involve triple rinsing (with the rinsate collected as hazardous waste) or direct pickup
by EHS.[12][14]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-bromopropene, which is essential
for its safe handling and disposal.
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Property Value Citation(s)
Chemical Formula CsHsBr [2]
Molecular Weight 120.98 g/mol [2]

Flash Point -15 °C (5 °F) [4]

Boiling Point 59-60 °C (138-140 °F) [4]

UN Number UN2344 [4]

EPA Hazardous Waste Code D001 (Ignitability) [14]
Storage Regulations Maximum 55 gallons in a [9][10]

Satellite Accumulation Area

Health Hazards

Highly flammable; Suspected
of causing genetic defects;
May damage fertility or the
unborn child; Harmful to

aguatic life.

[1](2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-

bromopropene waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 2-bromopropene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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